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Compound of Interest

6-Methoxy-2-methylpyrimidin-4-
Compound Name:

amine
CAS No.: 23132-67-4
Cat. No.: B2875601

Get Quote

\ J

CAS: 5312-32-3 | Formula: CeHoaNsO

Executive Summary: Immediate Action Card

Status: Hazardous Chemical Waste. Do NOT drain dispose.
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Parameter Directive

Irritant (Skin/Eye/Respiratory). Basic nature

Primary Hazard )
(Amine).[1][2]

High-Temperature Incineration (with scrubber for

Disposal Method
NOx).

Keep separate from ACIDS (exothermic reaction

Segregation )
risk) and OXIDIZERS.[3]
] HDPE or Glass. Avoid metal if corrosive
Container ' _
interactions are suspected.
Not P/U-listed. Classify by characteristic
RCRA Status (Ignitable/Toxic) or as Non-RCRA Regulated

Chemical Waste depending on state.[4]

Chemical Profile & Hazard Identification

Why we dispose of it this way (Causality)

To validate the disposal protocol, one must understand the chemical behavior of 6-Methoxy-2-
methylpyrimidin-4-amine. It is an aminopyrimidine, which dictates two critical disposal factors:
basicity and nitrogen content.

o Nitrogen Content & Incineration: The pyrimidine ring contains significant nitrogen. Standard
combustion without scrubbing releases Nitrogen Oxides (NOx), a regulated pollutant.
Therefore, this waste must be directed to a facility with scrubbed incineration capabilities.

» Basicity & Segregation: The amine group (

) acts as a weak base. Mixing this waste stream with strong acid wastes (e.g., Sulfuric or
Hydrochloric acid waste) can result in rapid exothermic neutralization, potentially
pressurizing waste containers or causing failure.

Physicochemical Data for Waste Characterization
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Property Value Relevance to Disposal

Requires dissolution for liquid

injection incineration or

Physical State Solid (Powder/Crystalline) o
packaging in lab packs for
solid incineration.
Low melting point; store in cool
Melting Point 104-111 °F (40-44 °C) areas to prevent caking in
waste drums.
- Soluble in organic solvents Compatible with standard
Solubility ]
(MeOH, DCM) organic waste streams.
CRITICAL: Do not mix with
Acidity (pKa) Basic (Amine functional group)  Waste Stream A (Inorganic

Acids).

Pre-Disposal Stabilization & Segregation

The "Bench-to-Drum" Protocol

Before moving the material to the central waste accumulation area, the researcher must
stabilize the waste at the point of generation.

A. Solid Waste (Spill Debris, Contaminated PPE)

e Collection: Collect contaminated paper towels, gloves, and weighing boats.
e Bagging: Double-bag in clear, 4-mil polyethylene bags.
e Tagging: Label as "Solid Debris contaminated with 6-Methoxy-2-methylpyrimidin-4-amine."

e Stream: Solid Hazardous Waste (destined for Incineration/Fuel Blending).

B. Liquid Waste (Mother Liquors, Reaction Solutions)

» Solvent Compatibility Check: Ensure the carrier solvent is compatible with the compound.
Common solvents like Methanol or Dichloromethane are acceptable.
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e pH Check: If the reaction mixture was acidic, neutralize to pH 6—-9 before adding to the
organic waste drum to prevent drum corrosion or heating.

e Segregation:
o YES: Halogenated Solvents, Non-Halogenated Solvents.
o NO: Aqueous Acidic Waste, Oxidizing Acids (Nitric/Perchloric).

Step-by-Step Disposal Workflows
Scenario 1: Disposal of Pure, Expired Substance

Context: You have an old bottle of CAS 5312-32-3 that is no longer needed.

Do Not Empty: Do not empty the bottle into a liquid waste drum. The dust generation risk
(H335 Respiratory lIrritation) is unnecessary exposure.

Overpack: Place the entire original container into a larger clear sealable bag (Ziploc type).

Label: Affix a hazardous waste tag.

o Chemical Name: 6-Methoxy-2-methylpyrimidin-4-amine.

o Hazards: Irritant.[1][2][5]

Lab Pack: Place the bagged container into the "Lab Pack" drum (typically a 5-gallon bucket
or 30-gallon fiber drum used for miscellaneous solid chemicals).

Documentation: Log the weight on the satellite accumulation area log sheet.

Scenario 2: Disposal of Reaction Mixtures

Context: You have performed a substitution reaction and have the filtrate.

o Characterize Solvent: Determine if the primary solvent is Halogenated (e.g., DCM) or Non-
Halogenated (e.g., Ethanol).

e Select Stream:
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o If Halogenated > 2%: Use Halogenated Waste Stream.

o If Halogenated < 2%: Use Non-Halogenated High BTU Waste Stream.

e Pour & Cap: Pour into the appropriate carboy using a funnel. Close the cap immediately
(Regulatory requirement: Closed container rule).

» Wipe Down: Wipe the funnel and carboy neck to prevent residue accumulation which could
cause skin sensitization (H315) for the next user.

Waste Stream Classification (Regulatory)
Proper classification ensures the waste vendor (e.g., Clean Harbors, Veolia) treats it legally.
e US EPA (RCRA):

o Status: Not P-Listed or U-Listed.

o Characteristic: Likely does not meet D001/D002/D003 definitions unless in a
flammable/corrosive solvent.

o Generator Knowledge: Classify as Hazardous Waste due to toxicity/irritation (H315/H319).
e EU (LoW):

o Code: 07 05 13* (Solid wastes containing dangerous substances) or 07 05 04* (Other
organic solvents, washing liquids and mother liquors).

Visualization: Decision Logic Tree

The following diagram illustrates the decision process for segregating this specific compound.
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Waste Generation:
6-Methoxy-2-methylpyrimidin-4-amine

Physical State?

Solid Liquid
(Powder/Debris) (Solution)

Is it Pure/Expired Contaminated

?
Chemical? PPE/Wipes Solvent Type~

Original Container

Lab Pack
(Incineration)

Solid Haz Waste Bin Halogenated Non-Halogenated
(Double Bagged) (e.g., DCM) (e.g., MeOH)

Halogenated Waste Drum High BTU Organic Drum

Click to download full resolution via product page
Figure 1: Segregation logic flow for 6-Methoxy-2-methylpyrimidin-4-amine waste streams.
Emergency Spill Response
Self-validating safety protocol: If the disposal goes wrong, this is the backup.

o Evacuate & Ventilate: If dust is generated, clear the area.[3] The compound causes
respiratory irritation (H335).

o PPE: Don Nitrile gloves, safety goggles, and a P95/N95 respirator (for dust).
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¢ Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum.

o Liquid Spill: Absorb with vermiculite or sand. Do not use sawdust (combustible amine
reaction risk).

o Decontamination: Clean surface with a mild detergent and water. Collect all cleanup
materials into the "Solid Hazardous Waste" stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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